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Compound of Interest

Compound Name: BMS641

Cat. No.: B1667231 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BMS-641, also known as BMS-209641, is a selective retinoic acid receptor beta (RARβ)

agonist with a high affinity for RARβ (Kd = 2.5 nM), exhibiting 100-fold selectivity over RARα

and RARγ.[1] Its role as a potential tumor suppressor is of significant interest in oncological

research.[2] Proper handling and long-term storage of BMS-641 are critical to ensure its

stability, purity, and biological activity for reproducible experimental results. These application

notes provide detailed guidelines and protocols for the long-term storage and stability

assessment of BMS-641.

Chemical and Physical Properties
A summary of the key chemical properties of BMS-641 is provided in the table below.
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Property Value

Synonyms BMS-209641, BMS 641

Chemical Formula C₂₇H₂₃ClO₂

Molecular Weight 414.93 g/mol

Appearance Solid powder

Solubility Soluble in DMSO

Recommended Long-Term Storage Conditions
To maintain the integrity of BMS-641, it is essential to adhere to the following storage

conditions. The recommendations are categorized for the compound in its solid form and as a

stock solution.

Storage of Solid BMS-641
For optimal long-term stability, solid BMS-641 should be stored in a dry, dark environment.[2]

Storage Duration Temperature
Additional
Conditions

Expected Shelf Life

Short-term (days to

weeks)
0 - 4°C Dry, dark Not specified

Long-term (months to

years)
-20°C Dry, dark >2 years

Storage of BMS-641 Stock Solutions
BMS-641 is typically dissolved in dimethyl sulfoxide (DMSO) to prepare stock solutions. Due to

the hygroscopic nature of DMSO, proper handling is crucial to prevent the absorption of

moisture, which can affect the stability of the dissolved compound.
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Storage Temperature Recommended Duration

-20°C 1 month

-80°C 6 months

Note: For in vivo experiments, it is recommended to prepare fresh working solutions daily from

the stock solution.

Experimental Protocol for Stability Assessment of
BMS-641 in DMSO
The following is a representative protocol for determining the long-term stability of BMS-641 in

a DMSO stock solution. This protocol utilizes High-Performance Liquid Chromatography

(HPLC) to assess the purity of the compound over time.

Materials and Reagents
BMS-641 solid powder

Anhydrous, high-purity DMSO

HPLC-grade acetonitrile

HPLC-grade water

Formic acid (or other appropriate mobile phase modifier)

C18 reversed-phase HPLC column

Calibrated HPLC system with UV detector

Preparation of BMS-641 Stock Solution
Accurately weigh a sufficient amount of BMS-641 powder.

Dissolve the powder in anhydrous DMSO to a desired concentration (e.g., 10 mM).
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Vortex thoroughly to ensure complete dissolution.

Aliquot the stock solution into single-use, light-protective polypropylene tubes to minimize

freeze-thaw cycles.

Stability Study Design
Time-Zero Analysis (T₀): Immediately after preparation, take one aliquot for initial analysis.

Storage Conditions: Store the remaining aliquots at the following temperatures:

-80°C

-20°C

4°C (for comparative purposes)

Room Temperature (for stress testing)

Time Points: Analyze aliquots at regular intervals (e.g., 1, 3, 6, and 12 months).

HPLC Method for Purity Assessment
Sample Preparation: At each time point, thaw one aliquot from each storage temperature.

Dilute the sample to a working concentration with the mobile phase.

Chromatographic Conditions (Example):

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm)

Mobile Phase: A gradient of 0.1% formic acid in water and 0.1% formic acid in acetonitrile.

Flow Rate: 1.0 mL/min

Detection: UV at an appropriate wavelength.

Data Analysis:

Integrate the peak area of the parent BMS-641 compound and any degradation products.
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Calculate the purity of BMS-641 at each time point.

Record the percentage of degradation over time for each storage condition.

Data Presentation
The results of the stability study should be summarized in a table for easy comparison.

Time Point
Storage
Temperature

Purity (%)
Total Degradation
Products (%)

T₀ N/A

1 Month -80°C

-20°C

4°C

Room Temp

3 Months -80°C

-20°C

4°C

Room Temp

6 Months -80°C

-20°C

4°C

Room Temp

12 Months -80°C

-20°C

4°C

Room Temp
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Caption: Simplified signaling pathway of RAR agonists like BMS-641.

Workflow for Long-Term Stability Assessment
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Caption: Experimental workflow for assessing the long-term stability of BMS-641.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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